Cas no 2322075-12-5 (3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide)

• Product Name: 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide
• CAS No: 2322075-12-5
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5469171
• Update Time: 2025-06-20

3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide
• 3-cyclopentyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]propanamide
• 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide

• Inchi： 1S/C16H21N5O/c22-16(8-7-13-4-1-2-5-13)18-10-14-12-21(20-19-14)15-6-3-9-17-11-15/h3,6,9,11-13H,1-2,4-5,7-8,10H2,(H,18,22)
• InChI Key： WPAXFBIURCMAIO-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCC1)NCC1=CN(C2C=NC=CC=2)N=N1

Computed Properties

• Exact Mass: 299.17461031 g/mol
• Monoisotopic Mass: 299.17461031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7
• Molecular Weight: 299.37

Additional information on 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide

Introduction to 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2322075-12-5 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The name 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide encodes a complex structural framework that combines several pharmacophoric elements, making it a subject of intense interest for researchers exploring innovative therapeutic strategies.

This molecule is characterized by a cyclopentyl group attached to an amide moiety, which is further substituted with a pyridin-3-yl group and a 1H-1,2,3-triazol-4-ylmethyl moiety. The presence of these functional groups suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The cyclopentyl ring is known for its ability to enhance solubility and bioavailability, while the triazole ring is a common pharmacophore in medicinal chemistry due to its stability and ability to engage in hydrogen bonding.

In recent years, there has been significant interest in the development of molecules that can modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The structural features of 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide make it a promising candidate for such applications. For instance, the pyridin-3-yl group can interact with aromatic residues in protein targets, potentially leading to the development of selective inhibitors.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors that are implicated in various disease states. The triazole ring, in particular, has been shown to have inhibitory effects on several enzymes, including kinases and phosphodiesterases. These enzymes are often dysregulated in diseases such as cancer and inflammatory disorders, making them attractive targets for therapeutic intervention.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and experimental techniques have been employed to understand how molecules like 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide interact with their biological targets. These studies have provided valuable insights into the binding modes and affinity of the compound towards potential receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the molecular structure.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. It serves as a valuable tool for studying enzyme mechanisms and identifying new drug targets. By understanding how this molecule interacts with biological systems, researchers can gain insights into disease pathways and develop more effective treatments.

The field of chemical biology continues to evolve rapidly, with new discoveries being made at an unprecedented pace. The study of molecules like 3-cyclopentyl-N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide is contributing significantly to this progress. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new ways to modulate biological processes and develop innovative therapeutic strategies.

In conclusion, the compound with CAS number 2322075-12-5 represents a significant advancement in chemical biology research. Its unique structural features and potential interactions with biological targets make it a promising candidate for future pharmaceutical applications. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this molecule will play an important role in the development of novel therapeutics for various diseases.